Cas no 2228422-44-2 (2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol)

• Product Name: 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• CAS No: 2228422-44-2
• MF: C₁₁H₁₆BrNO
• MW: 258.154842376709
• CID: 6324138
• PubChem ID: 165780913
• Update Time: 2025-05-20

2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol
• EN300-1923931
• 2228422-44-2

• Inchi： 1S/C11H16BrNO/c1-7-3-9(5-10(13)6-14)4-8(2)11(7)12/h3-4,10,14H,5-6,13H2,1-2H3
• InChI Key： VQWNIFGYVUXEFV-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)CC(CO)N

Computed Properties

• Exact Mass: 257.04153g/mol
• Monoisotopic Mass: 257.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol

Comprehensive Guide to 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol (CAS No. 2228422-44-2): Properties, Applications, and Market Insights

2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol (CAS No. 2228422-44-2) is a specialized organic compound with a unique molecular structure, combining an aromatic bromo-dimethylphenyl group with an amino-propanol moiety. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a building block for drug discovery and biologically active molecules. The presence of both amino and hydroxyl functional groups makes it a versatile intermediate for synthesizing complex molecules.

The physical and chemical properties of 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol contribute to its wide range of applications. It typically appears as a white to off-white crystalline powder with moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). The bromine atom at the 4-position of the aromatic ring enhances its reactivity in cross-coupling reactions, a feature particularly valuable in medicinal chemistry applications. Researchers have noted its stability under standard laboratory conditions, though proper storage away from light and moisture is recommended for long-term preservation.

In the pharmaceutical sector, 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol serves as a crucial intermediate for developing CNS-active compounds and receptor-targeting molecules. Its structural similarity to certain neurotransmitter precursors makes it valuable for designing potential treatments for neurological disorders, aligning with current research trends in neurodegenerative disease therapeutics. The compound's molecular framework allows for diverse modifications, enabling medicinal chemists to explore various structure-activity relationships in drug development projects.

The synthetic applications of CAS 2228422-44-2 extend beyond pharmaceuticals. In material science, researchers utilize this compound as a precursor for functionalized polymers and advanced materials with specific optical or electronic properties. The bromine substituent facilitates various palladium-catalyzed coupling reactions, making it valuable for creating complex molecular architectures. Recent studies have explored its potential in developing fluorescent probes and molecular sensors, addressing the growing demand for diagnostic tools in biochemical research.

Market analysis reveals increasing demand for 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol in both academic and industrial research settings. The compound's global market growth correlates with expanding investments in drug discovery programs and specialty chemicals. Suppliers typically offer this chemical in various quantities, from milligram-scale for research purposes to kilogram quantities for larger-scale applications. Quality control measures, including HPLC purity verification and spectroscopic characterization, ensure consistency across batches for research applications.

From a regulatory perspective, 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers should consult local regulations regarding laboratory safety protocols and chemical handling procedures. The compound's material safety data sheet (MSDS) provides essential information about proper storage conditions, personal protective equipment requirements, and emergency measures, reflecting the chemical industry's commitment to responsible research practices.

Recent advancements in synthetic methodology have improved the accessibility of CAS 2228422-44-2. Modern green chemistry approaches have reduced the environmental impact of its production, addressing sustainability concerns in chemical manufacturing. These developments align with the pharmaceutical industry's growing emphasis on eco-friendly synthesis and atom-efficient processes, making this compound increasingly attractive for projects prioritizing green chemistry principles.

The analytical characterization of 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and elemental analysis. These methods confirm the compound's identity and purity, which are critical parameters for research applications. Advanced analytical methods such as X-ray crystallography have been employed to determine its precise molecular structure, providing valuable insights for structure-based drug design applications.

Looking toward future applications, researchers are investigating the potential of 2-amino-3-(4-bromo-3,5-dimethylphenyl)propan-1-ol in emerging fields such as proteolysis-targeting chimeras (PROTACs) and targeted protein degradation technologies. These cutting-edge therapeutic approaches represent one of the most exciting frontiers in drug discovery, and the compound's structural features make it a promising candidate for developing novel bifunctional molecules in this rapidly evolving field.

For researchers considering working with CAS 2228422-44-2, numerous resources are available regarding its synthetic procedures, derivatization methods, and application case studies. The scientific literature contains several examples of its use in constructing complex molecular architectures, particularly in the development of biologically active compounds. As research continues to uncover new applications for this versatile building block, its importance in both academic and industrial chemistry is expected to grow significantly in the coming years.